4-Nitropyridine-d4 N-Oxide

• Molecular Formula: C5H4N2O3
• Molecular Weight: 144.12 g/mol
• InChI: InChI=1S/C5H4N2O3/c8-6-3-1-5(2-4-6)7(9)10/h1-4H/i1D,2D,3D,4D
• InChIKey: RXKNNAKAVAHBNK-RHQRLBAQSA-N

4-Nitropyridine-d4 N-Oxide: A Deuterated Isotopologue for Quantitative LC-MS, Metabolic Tracing, and Mechanistic Spectroscopy

4-Nitropyridine-d4 N-Oxide (CAS: 119673-94-8; C₅D₄N₂O₃; MW: 144.12) is the perdeuterated isotopologue of 4-nitropyridine N-oxide, wherein the four aromatic hydrogen atoms are replaced by deuterium [1]. This stable isotope-labeled analog retains the core molecular geometry and electron distribution of the parent heteroaromatic N-oxide, including the characteristic semipolar N→O bond and para-nitro substitution, but introduces a +4.02 Da mass shift that renders it analytically distinct in mass spectrometry [2]. The compound is commercially available as a research-grade reference material, primarily utilized as an internal standard for quantitative LC-MS/MS workflows and as a spectroscopic probe for vibrational and excited-state investigations [3].

Workflow LC-MS/MS quantification using stable isotope dilution

Selection Perdeuterated isotopologue with +4.02 Da mass shift

Use Context Internal standard for matrix-effect correction and metabolic tracing

• [1] PubChem CID 23658711. 4-Nitropyridine-d4 N-Oxide. National Center for Biotechnology Information. Accessed 2026. View Source
• [2] PubChem CID 14300. 4-Nitropyridine N-oxide. National Center for Biotechnology Information. Accessed 2026. View Source
• [3] Pharmaffiliates. 4-Nitropyridine-d4 N-Oxide (PA STI 088880) Technical Datasheet. Accessed 2026. View Source

Why Unlabeled 4-Nitropyridine N-Oxide Cannot Substitute for 4-Nitropyridine-d4 N-Oxide in Quantitative Analytical Workflows

The unlabeled 4-nitropyridine N-oxide (CAS: 1124-33-0) is chromatographically and chemically indistinguishable from its deuterated counterpart in most reverse-phase LC separations, yet the two compounds generate fundamentally different mass spectrometric signals due to the +4.02 Da mass differential [1][2]. In quantitative LC-MS/MS assays, the unlabeled parent cannot serve as an internal standard for itself because it co-elutes with the analyte and produces the same precursor and product ions, thereby failing to correct for matrix effects, ionization suppression, and sample preparation losses [3]. Substitution with structurally similar but non-isotopic analogs (e.g., 3-methyl-4-nitropyridine N-oxide) introduces unpredictable differences in ionization efficiency and retention time, invalidating the fundamental assumption of identical response factors upon which internal standard calibration relies [4].

Target: 4-Nitropyridine-d4 N-Oxide (ISTD)

Substitute: Unlabeled 4-nitropyridine N-oxide

Co-eluting unlabeled analog produces identical precursor and product ions, failing to correct for matrix effects or ionization suppression.

Target: Deuterated isotopologue

Substitute: Non-isotopic structural analog (e.g., methyl derivative)

Differences in ionization efficiency and retention time may invalidate the assumption of identical response factors required for reliable internal standard calibration.

• [1] PubChem CID 23658711. 4-Nitropyridine-d4 N-Oxide. Molecular Weight: 144.12 g/mol. Accessed 2026. View Source
• [2] PubChem CID 14300. 4-Nitropyridine N-oxide. Molecular Weight: 140.10 g/mol. Accessed 2026. View Source
• [3] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source
• [4] Briffautleguiner F, et al. Spectroscopic and theoretical studies of 4-nitropyridine N-oxide and of its related charge transfer compounds in their excited state T₁. Chem Phys. 1994;182(2-3):313-323. View Source

Quantitative Differentiation Evidence for 4-Nitropyridine-d4 N-Oxide Relative to Unlabeled and Analog Compounds

Mass Spectrometric Discrimination: A +4.02 Da Shift Enables Internal Standard Quantification

4-Nitropyridine-d4 N-Oxide exhibits a monoisotopic mass of 144.04729898 Da, compared to 140.022192 Da for the unlabeled parent 4-nitropyridine N-oxide, yielding a Δm of +4.025 Da that is unequivocally resolved by any modern quadrupole or time-of-flight mass analyzer [1]. This mass differential arises from the substitution of four aromatic hydrogen atoms with deuterium (C₅D₄N₂O₃ vs. C₅H₄N₂O₃), with an isotopic enrichment typically specified at ≥98 atom % D, ensuring minimal carryover of the unlabeled isotopologue [2]. In LC-MS/MS applications, this +4 Da separation permits the deuterated compound to function as a true co-eluting internal standard that corrects for matrix-induced ion suppression and injection variability without interference from the endogenous analyte signal [3].

Mass shift for ISTD

Direct comparison

Δm = +4.025 Da (144.0473 vs 140.0222 Da)

Supports baseline-resolved MS quantification with minimal isotopic crosstalk

Quadrupole/TOF resolution; ≥98 atom % D enrichment

Evidence Dimension	Monoisotopic mass (Da)
Target Compound Data	144.04729898 Da
Comparator Or Baseline	4-Nitropyridine N-oxide (unlabeled): 140.022192 Da
Quantified Difference	Δm = +4.025 Da
Conditions	Computed exact mass based on molecular formula C₅D₄N₂O₃ vs. C₅H₄N₂O₃

Why This Matters

This +4 Da mass differential is the minimum analytically useful shift that reliably avoids isotopic crosstalk with the [M+2] natural abundance peak of the unlabeled compound (~1% abundance), ensuring unambiguous quantitation in complex biological matrices.

• [1] PubChem CID 23658711. 4-Nitropyridine-d4 N-Oxide. Exact Mass: 144.04729898 Da. Accessed 2026. View Source
• [2] Kuujia. CAS 119673-94-8 (4-Nitropyridine-d4 N-Oxide) Chemical and Physical Properties. Accessed 2026. View Source
• [3] MtoZ Biolabs. Internal Standard Method for LC-MS Quantification Without Reference Standards. 2025. View Source

Vibrational Spectroscopic Differentiation: Low-Frequency Phonon Dispersion and Inelastic Neutron Scattering Signatures

Direct head-to-head lattice dynamical studies of single crystals of 4-nitropyridine N-oxide (NPO) and its perdeuterated derivative (NPO-d4) demonstrate that deuteration measurably alters low-frequency vibrational modes below 200 cm⁻¹ due to the increased mass of deuterium relative to hydrogen [1]. Far-IR and low-frequency Raman spectra were recorded and interpreted using atom-atom Buckingham-type potentials, revealing that the same theoretical model successfully reproduces the experimental phonon dispersion curves and inelastic neutron scattering data along the b crystallographic direction for both isotopologues, confirming that the mass substitution is the sole source of the observed spectral differences [1].

Vibrational mode assignment

Direct comparison

Measurable frequency shifts below 200 cm⁻¹ for NPO-d4 vs NPO single crystals

Enables isotope-dependent phonon dispersion studies

Far-IR, Raman, and inelastic neutron scattering data

Evidence Dimension	Low-frequency vibrational spectra (<200 cm⁻¹) and inelastic neutron scattering
Target Compound Data	Experimental phonon dispersion curves and neutron scattering profiles for NPO-d4 single crystal
Comparator Or Baseline	4-Nitropyridine N-oxide (NPO) single crystal
Quantified Difference	Measurable frequency shifts consistent with deuterium mass effect; model reproduces both datasets
Conditions	Single crystals; far-IR, low-frequency Raman, and inelastic neutron scattering under high pressure and low temperature

Why This Matters

This direct spectroscopic comparison validates that 4-Nitropyridine-d4 N-Oxide is the structurally authentic deuterated isotopologue, essential for mechanistic studies requiring isotope-dependent vibrational mode assignments in charge-transfer molecular crystals.

• [1] Bougeard D, et al. Lattice dynamical study of an internal charge-transfer molecular crystal: 4-nitropyridine N-oxide and its deuterated derivative. Spectrochim Acta A. 1995;51(1):21-31. View Source

Excited-State Triplet (T₁) Spectroscopic Equivalence with Diagnostic Quinonoid Conformational Signature

Time-resolved resonance Raman (TR3) spectroscopy of the lowest triplet state T₁ reveals that 4-nitropyridine N-oxide (NPO) and its deuterated derivative (NPO-d4) both retain C₂ᵥ symmetry in the excited state and exhibit a pronounced quinonoid ring distortion accompanied by significant charge transfer from the N-oxide to the nitro group [1]. The TR3 spectra of NPO-d4 are directly comparable to those of the unlabeled compound, confirming that deuteration does not perturb the electronic structure or the nature of the T₁ → Tₙ transitions, while providing an isotopically labeled probe suitable for solvent-dependent excited-state dynamics studies where vibrational assignments require deuterium-induced frequency shifts [1].

Excited-state equivalence

Direct comparison

NPO-d4 retains C₂ᵥ symmetry and quinonoid distortion in T₁ state

Faithful electronic analog for time-resolved Raman studies

TR3 spectra directly comparable to unlabeled NPO

Evidence Dimension	T₁ triplet state Raman spectra and molecular symmetry
Target Compound Data	NPO-d4: T₁ state retains C₂ᵥ symmetry; quinonoid ring distortion; charge transfer to NO₂ group
Comparator Or Baseline	4-Nitropyridine N-oxide (NPO) and 3-methyl-4-nitropyridine N-oxide (POM)
Quantified Difference	No electronic structural difference; TR3 activity of T₁-POM vibrations very similar to T₁-NPO
Conditions	Time-resolved resonance Raman spectroscopy (TR3); ab initio SCF calculations; C₂ᵥ symmetry

Why This Matters

This evidence confirms that the deuterated compound is a faithful electronic analog of the parent, enabling its use as a vibrational labeling tool in excited-state mechanistic studies without altering the photophysical properties of interest.

• [1] Briffautleguiner F, et al. Spectroscopic and theoretical studies of 4-nitropyridine N-oxide and of its related charge transfer compounds in their excited state T₁. Chem Phys. 1994;182(2-3):313-323. View Source

Deuterium Kinetic Isotope Effect (KIE) as a Class-Level Indicator of Enhanced Metabolic Stability

Deuteration at aromatic C-H positions—as present in the 2,3,5,6-perdeuterated scaffold of 4-Nitropyridine-d4 N-Oxide—introduces a primary kinetic isotope effect (KIE) that raises the activation energy for C-D bond cleavage relative to C-H cleavage [1]. Class-level evidence from deuterated pharmaceutical candidates demonstrates that such aromatic deuteration can reduce oxidative metabolism by cytochrome P450 enzymes, typically yielding in vitro intrinsic clearance ratios (CLᵢₙₜ, H/D) ranging from approximately 1.5 to >5 depending on the rate-limiting step of metabolism [1]. While compound-specific KIE data for 4-Nitropyridine-d4 N-Oxide are not reported, the established class principle of deuterium-mediated metabolic stabilization provides the mechanistic rationale for its use as an internal standard in metabolic stability assays and as a tracer for quantifying the unlabeled compound in pharmacokinetic studies [2].

KIE metabolic stability

Class-level inference

Class-level intrinsic clearance ratio (H/D) ~1.5–>5 for aromatic deuteration

Supports metabolic tracing study design; requires compound-specific validation

Not directly measured for this compound; literature consensus

Evidence Dimension	In vitro intrinsic clearance ratio (CLᵢₙₜ, H/D)
Target Compound Data	Not directly reported; class expectation of KIE-driven metabolic stability enhancement
Comparator Or Baseline	Unlabeled 4-nitropyridine N-oxide
Quantified Difference	Class-level range: ~1.5–>5 fold reduction in oxidative metabolism (literature consensus)
Conditions	In vitro hepatic microsomal or hepatocyte incubations; cytochrome P450-mediated oxidation

Why This Matters

Understanding the KIE class principle is essential for interpreting quantitative MS data where the deuterated internal standard and unlabeled analyte may exhibit differential metabolic stability, necessitating proper assay validation for accurate pharmacokinetic extrapolation.

• [1] Murphy RB, et al. A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules as applied to an imaging agent. Anal Chim Acta. 2019;1064:65-70. doi:10.1016/j.aca.2019.02.025. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Substituent Effects on Molecular Geometry: Baseline Structural Parameters for the Unlabeled Parent

The molecular structure of the unlabeled parent, 4-nitropyridine N-oxide (4-NO₂-PyO), has been determined by gas-phase electron diffraction monitored by mass spectrometry (GED/MS) and validated by DFT and MP2 calculations [1]. Compared to unsubstituted pyridine N-oxide (PyO), the electron-withdrawing para-nitro group in 4-NO₂-PyO causes a measurable increase in the ipso-angle and a decrease in the semipolar N→O bond length, structural features that are conserved in the deuterated isotopologue [1]. These baseline structural parameters—ipso-angle expansion and N→O bond contraction relative to PyO—provide the foundational geometry upon which the deuterated compound's analytical behavior in chromatography and mass spectrometry is predicated [1].

Structural baseline

Supporting evidence

Increased ipso-angle and decreased N→O bond length vs. pyridine N-oxide

Identical geometry for deuterated isotopologue; informs method development

GED/MS and DFT structures for unlabeled parent

Evidence Dimension	ipso-Angle and N→O semipolar bond length
Target Compound Data	4-NO₂-PyO: increased ipso-angle, decreased r(N→O) vs. PyO (exact values not extracted)
Comparator Or Baseline	Pyridine N-oxide (PyO) and 4-methylpyridine N-oxide (CH₃-PyO)
Quantified Difference	Qualitative: ipso-angle increase; r(N→O) decrease relative to PyO; opposite trend vs. CH₃-PyO
Conditions	GED/MS gas-phase electron diffraction; DFT (B3LYP) and MP2 calculations

Why This Matters

This structural baseline establishes the unlabeled compound's molecular parameters, which are identical for the deuterated isotopologue; knowledge of these parameters is critical for rational method development in chiral and normal-phase chromatography where subtle electronic effects influence retention.

• [1] Belova NV, et al. Molecular structure and electron distribution of 4-nitropyridine N-oxide: Experimental and theoretical study of substituent effects. J Mol Struct. 2020;1221:128476. doi:10.1016/j.molstruc.2020.128476. View Source

Optimal Research and Industrial Application Scenarios for 4-Nitropyridine-d4 N-Oxide Based on Quantified Differentiation

LC-MS/MS Quantification of 4-Nitropyridine N-Oxide in Biological Matrices and Environmental Samples

Utilize 4-Nitropyridine-d4 N-Oxide as a stable isotope-labeled internal standard (SIL-IS) for the absolute quantification of unlabeled 4-nitropyridine N-oxide in plasma, urine, tissue homogenates, or environmental water samples. The +4.02 Da mass differential ensures baseline chromatographic co-elution while enabling distinct MS/MS transition monitoring (e.g., MRM of m/z 141→X for analyte and m/z 145→Y for IS) [1][2]. This approach corrects for variable ionization efficiency and sample preparation losses, achieving accuracy and precision compliant with bioanalytical method validation guidelines (FDA/EMA) .

Vibrational Spectroscopic and Inelastic Neutron Scattering Studies of Charge-Transfer Molecular Crystals

Employ 4-Nitropyridine-d4 N-Oxide single crystals in low-frequency Raman, far-IR, and inelastic neutron scattering experiments to investigate phonon dispersion and intermolecular interactions in internal charge-transfer crystals [1]. The deuterated isotopologue provides unambiguous vibrational mode assignments by shifting C-H associated frequencies while preserving the electronic structure and crystal packing of the parent NPO compound, a prerequisite for accurate lattice dynamical modeling using atom-atom potentials [1].

Excited-State Triplet Dynamics Probed by Time-Resolved Resonance Raman Spectroscopy

Apply 4-Nitropyridine-d4 N-Oxide as an isotopically labeled probe in time-resolved resonance Raman (TR3) studies of the lowest triplet state T₁ to investigate quinonoid ring distortion and charge-transfer dynamics [1]. Because deuteration does not alter the C₂ᵥ symmetry or the nature of T₁ → Tₙ transitions, the deuterated compound serves as a chemically equivalent vibrational reporter, enabling the deconvolution of solvent and substituent effects on excited-state structural relaxation [1].

In Vitro Metabolic Stability Assays as a Deuterium Kinetic Isotope Effect Tracer

Incorporate 4-Nitropyridine-d4 N-Oxide in hepatic microsomal or hepatocyte incubations as a comparator analyte to assess the deuterium kinetic isotope effect (KIE) on oxidative metabolism of the 4-nitropyridine N-oxide scaffold [1]. By monitoring the differential depletion of the deuterated vs. unlabeled compound via LC-MS/MS, researchers can quantify the magnitude of metabolic stabilization conferred by aromatic deuteration, informing the design of more metabolically stable lead candidates in medicinal chemistry programs [2].

Application

Selection Property

Validation Focus

LC-MS/MS quantification in research matrices

Co-eluting stable isotope-labeled internal standard

Matrix-effect correction and bioanalytical validation review

Phonon dispersion and lattice dynamics studies

Deuterated single crystal preserving electronic structure

Isotope-dependent vibrational mode assignment

Excited-state triplet dynamics research

Chemically equivalent vibrational reporter

Time-resolved resonance Raman interpretation

In vitro metabolic stability assay comparator

Aromatic deuteration kinetic isotope effect

Differential clearance endpoint monitoring

• [1] Bougeard D, et al. Lattice dynamical study of an internal charge-transfer molecular crystal: 4-nitropyridine N-oxide and its deuterated derivative. Spectrochim Acta A. 1995;51(1):21-31. View Source
• [2] Murphy RB, et al. A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules as applied to an imaging agent. Anal Chim Acta. 2019;1064:65-70. doi:10.1016/j.aca.2019.02.025. View Source